Cas no 106-30-9 (Ethyl Heptanoate(Heptanoic Acid Ethyl Ester))

• Product Name: Ethyl Heptanoate(Heptanoic Acid Ethyl Ester)
• CAS No: 106-30-9
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• MDL: MFCD00009538
• CID: 35367
• PubChem ID: 24901080
• Update Time: 2025-04-18

Ethyl Heptanoate(Heptanoic Acid Ethyl Ester) Chemical and Physical Properties

Names and Identifiers

• Ethyl heptanoate
• Ethyl heptylate
• Ethyl Heptanoate (Heptanoic Acid Ethyl Ester)
• Aether oenanthicus
• Cognac oil
• Cognac oil
• Enanthic Acid Ethyl Ester
• Enanthylic ether
• Ethyl enanthate
• ethyl enanthoate
• Ethyl heptoate
• ethyl n-heptanoate
• Ethyl n-heptoate
• ethyl oenanthate
• Grape oil
• heptanoic acid ethyl ester
• Oenanthic ether
• HMA-200
• Ethyl heptanoate,AR
• Ethyl heptanoate,CP
• Enanthic acid, ethyl ester (4CI)
• Ethyl oenanthylate
• NSC 8891
• Wine oil
• FEMA 2441
• FEMA 2437
• Ethylenantat
• ethylenantate
• ETHYLHEPTYLAT
• Heptanoic acid, ethyl ester
• Oleum vitis viniferae
• Ethyl enantate
• Ethyl heptanoate (natural)
• FEMA No. 2437
• TVQGDYNRXLTQAP-UHFFFAOYSA-N
• 45R
• Ethyl Heptanoate(Heptanoic Acid Ethyl Ester)

• MDL： MFCD00009538
• Inchi： 1S/C9H18O2/c1-3-5-6-7-8-9(10)11-4-2/h3-8H2,1-2H3
• InChI Key： TVQGDYNRXLTQAP-UHFFFAOYSA-N
• SMILES： CCCCCCC(OCC)=O
• BRN： 1752311

Computed Properties

• Exact Mass: 158.13100
• Monoisotopic Mass: 158.13068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 99.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Colorless Transparent Liquid
• Density: 0.87 g/mL at 25 °C(lit.)
• Melting Point: −66 °C (lit.)
• Boiling Point: 188-189 °C(lit.)
• Flash Point: Fahrenheit: 165.2 ° f
  Celsius: 74 ° c
  
• Refractive Index: n20/D 1.412(lit.)
• PSA: 26.30000
• LogP: 2.51990
• Sensitiveness: Sensitive to humidity
• Merck: 3835
• FEMA: 2437
• Solubility: Insoluble in water, miscible with alcohol, ether and chloroform; It can form azeotropic mixture with water, with boiling point of 98.5 ℃. It contains 92% ethyl heptanoate.

Ethyl Heptanoate(Heptanoic Acid Ethyl Ester) Security Information

• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227
• Warning Statement： P210,P280,P370
  P378A,P403
  P235,P501
• Hazardous Material transportation number：UN 1993 / PGIII
• WGK Germany：1
• Hazard Category Code： R36/37/38
• Safety Instruction： S37/39-S26
• RTECS：MJ2087000
• Hazardous Material Identification：
• TSCA：Yes
• Toxicity：LD50 orally in rats: >34640 mg/kg (Jenner)
• Storage Condition：Keep away from sources of ignition. Store in a cool, dry place. Store in tightly closed containers.
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Natural Products and Extracts Flavors and Fragrances Essential Oils
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Natural Products and Extracts Flavors and Fragrances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients